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Compound of Interest

Compound Name: 2-(Phenylamino)Benzamide

Cat. No.: B173500 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the recommended

disposal procedures for 2-(Phenylamino)Benzamide (CAS No. 1211-19-4), drawing from

general best practices for analogous chemical compounds.

Note: A specific Safety Data Sheet (SDS) for 2-(Phenylamino)Benzamide was not publicly

available at the time of this writing. The following procedures are based on safety data for

structurally similar compounds such as Benzamide and 2-Aminobenzamide. It is imperative to

obtain the official SDS from the chemical supplier for specific handling and disposal

instructions.

Immediate Safety and Handling Precautions
Before handling 2-(Phenylamino)Benzamide, it is crucial to be aware of the potential hazards

and necessary safety measures. Based on data for similar compounds, researchers should

adhere to the following precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves (such as nitrile rubber), and a lab coat.

[1][2]

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to

minimize inhalation of dust or vapors.[1][2]
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Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

flush the affected area with copious amounts of water and seek medical attention if irritation

persists.[2]

Spill Management: In the event of a spill, avoid generating dust. Carefully sweep or vacuum

the material and place it into a suitable, labeled container for disposal.[1]

Disposal Procedures
The proper disposal of 2-(Phenylamino)Benzamide, like many specialized laboratory

chemicals, requires adherence to specific waste management protocols. The primary

recommendation for similar benzamide compounds is to treat it as hazardous chemical waste.

General Disposal Guidelines:

Licensed Disposal Company: All surplus and non-recyclable 2-(Phenylamino)Benzamide
should be offered to a licensed and approved waste disposal company.[3][4]

Incineration: A common disposal method for similar chemical waste is incineration. The

material may be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber to ensure complete and

environmentally sound destruction.[3][4]

Regulatory Compliance: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste. It is mandatory to consult and comply

with all local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[1][5]

Container Disposal: Empty containers may still retain chemical residues and should be

disposed of as unused product.[3] Do not reuse empty containers.

Quantitative Data Summary
While specific quantitative data for 2-(Phenylamino)Benzamide is not available, the following

table summarizes typical information found in the SDS of related compounds. This data is for

illustrative purposes only.
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Parameter
Benzamide (CAS
55-21-0)

2-Aminobenzamide
(CAS 88-68-6)

2-
(Phenylamino)Benz
amide (CAS 1211-
19-4)

Molecular Formula C₇H₇NO C₇H₈N₂O C₁₃H₁₂N₂O

Molecular Weight 121.14 g/mol 136.15 g/mol 212.25 g/mol

Acute Oral Toxicity

(LD50)

1160 mg/kg (Mouse)

[2]
No data available No data available

Disposal

Recommendation

Offer to licensed

disposal company;

Incineration[3][4]

Consult local,

regional, and national

regulations[5]

Obtain specific SDS

from supplier

Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical like 2-(Phenylamino)Benzamide.

Caption: Workflow for ensuring safe and compliant chemical disposal.

By adhering to these general guidelines and, most importantly, obtaining and following the

specific instructions in the supplier's Safety Data Sheet, researchers can ensure the safe and

responsible disposal of 2-(Phenylamino)Benzamide, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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